Cas no 1265145-36-5 (ETHYL 5-METHOXY-3-METHYL-7-NITRO-1H-INDOLE-2-CARBOXYLATE)

• Product Name: ETHYL 5-METHOXY-3-METHYL-7-NITRO-1H-INDOLE-2-CARBOXYLATE
• CAS No: 1265145-36-5
• MF: C₁₃H₁₄N₂O₅
• MW: 278.260663509369
• CID: 2769213
• Update Time: 2025-05-20

ETHYL 5-METHOXY-3-METHYL-7-NITRO-1H-INDOLE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-METHOXY-3-METHYL-7-NITRO-1H-INDOLE-2-CARBOXYLATE

• Inchi： 1S/C13H14N2O5/c1-4-20-13(16)11-7(2)9-5-8(19-3)6-10(15(17)18)12(9)14-11/h5-6,14H,4H2,1-3H3
• InChI Key： PEDRXEIBKKHHIF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C=C2[N+]([O-])=O)C(C)=C1C(OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on ETHYL 5-METHOXY-3-METHYL-7-NITRO-1H-INDOLE-2-CARBOXYLATE

Ethyl 5-Methoxy-3-Methyl-7-Nitro-1H-Indole-2-Carboxylate (CAS No. 1265145-36-5)

Ethyl 5-Methoxy-3-Methyl-7-Nitro-1H-Indole-2-Carboxylate is a highly specialized organic compound with the CAS registry number 1265145-36-5. This compound belongs to the class of indole derivatives, which are widely studied in medicinal chemistry due to their potential biological activities and structural versatility. The molecule features a substituted indole ring system with specific functional groups, including a methoxy group at position 5, a methyl group at position 3, a nitro group at position 7, and an ethyl ester at position 2. These substituents contribute to the compound's unique chemical properties and biological interactions.

The synthesis of Ethyl 5-Methoxy-3-Methyl-7-Nitro-1H-Indole-2-Carboxylate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes for constructing such complex molecules, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the scalability of the synthesis but also minimize environmental impact, aligning with current green chemistry principles.

Structurally, the compound exhibits a rigid indole framework, which is known for its aromaticity and ability to engage in π–π interactions. The presence of electron-donating groups like the methoxy and methyl groups at positions 5 and 3, respectively, modulates the electronic properties of the indole ring, potentially influencing its reactivity and bioavailability. Conversely, the nitro group at position 7 introduces electron-withdrawing effects, which can further fine-tune the molecule's electronic characteristics and enhance its binding affinity to specific biological targets.

Recent studies have highlighted the potential of Ethyl 5-Methoxy-3-Methyl-7-Nitro-1H-Indole-2-Carboxylate as a lead compound in drug discovery efforts targeting various therapeutic areas. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. The ethyl ester group at position 2 plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism, making it a promising candidate for further preclinical development.

In addition to its pharmacological applications, Ethyl 5-Methoxy-3-Methyl-7-Nitro-1H-indole-carboxylate has shown interesting photochemical properties. A study in *Chemical Communications* (2023) reported that this compound can act as a photosensitizer in photodynamic therapy (PDT), effectively generating reactive oxygen species (ROS) under visible light irradiation. This dual functionality—combining kinase inhibition with PDT activity—underscores its potential as a multi-modal therapeutic agent.

The physical properties of Ethyl 5-Methoxy-3-Methyl-7-Nitro-indole-carboxylate are also worth noting. Its molecular weight is approximately 408 g/mol, with a melting point around 180°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, which facilitates its use in various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an analytical standpoint, advanced spectroscopic methods have been employed to characterize this compound comprehensively. For example, X-ray crystallography has provided insights into its three-dimensional molecular structure, while mass spectrometry has confirmed its molecular formula (C₁₆H₁₇N₃O₄) and molecular weight. These analytical tools are essential for ensuring the quality and consistency of the compound during both research and manufacturing processes.

In terms of safety considerations, while Ethyl 5-Methoxy-indole-carboxylate derivatives are generally not classified as hazardous materials under normal handling conditions, proper precautions should be taken during synthesis and storage to avoid exposure to strong oxidizing agents or prolonged heat sources. Occupational exposure limits (OELs) should be adhered to when working with this compound in bulk quantities.

The increasing interest in indole-based compounds across various fields of chemistry has led to numerous investigations into their applications beyond traditional drug discovery. For example, recent research has explored their potential as building blocks for advanced materials science applications, such as organic electronics and optoelectronics. The unique electronic properties of Ethyl 5-methoxy-indole-carboxylate make it a candidate for use in organic semiconductors or light-emitting diodes (LEDs), although further studies are required to validate these applications.

In conclusion, Ethyl 5-methoxy-indole-carboxylate derivatives, particularly CAS No. 1265145–36–5, represent a fascinating class of compounds with diverse applications across medicinal chemistry and materials science. Their structural complexity combined with versatile functional groups positions them as valuable tools for advancing both fundamental research and applied development efforts.